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Introduction

Cysteine-rich angiogenic inducer 61 (CYR61 or CCN1) is a matricellular protein critical in

diverse biological processes, including cell proliferation, adhesion, migration, and

angiogenesis.[1][2] Its expression is implicated in the progression of various cancers, making it

a significant target for research and drug development.[3][4] Western blotting is a fundamental

technique to detect and quantify CYR61 protein expression levels in cell and tissue samples,

providing valuable insights into its regulation and function. This document provides a detailed

protocol and application notes for the successful Western blot analysis of CYR61.

Key Applications

Cancer Biology: Studying the differential expression of CYR61 in tumor tissues versus

normal tissues.[4][5][6]

Drug Development: Assessing the effect of therapeutic agents on CYR61 expression.

Signal Transduction: Investigating the role of CYR61 in various signaling pathways.[7][8][9]

Wound Healing and Fibrosis: Examining the involvement of CYR61 in tissue repair and

fibrotic diseases.[2]

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15598658?utm_src=pdf-interest
https://www.cellsignal.com/products/primary-antibodies/cyr61-antibody/11952
https://pmc.ncbi.nlm.nih.gov/articles/PMC3651699/
https://www.thermofisher.com/antibody/product/CYR61-CCN1-Antibody-Polyclonal/26689-1-AP
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867178/
https://www.spandidos-publications.com/10.3892/or.2016.5124
https://pmc.ncbi.nlm.nih.gov/articles/PMC8246191/
https://www.researchgate.net/figure/Schematic-model-of-the-AGEs-Cyr61-VEGF-pathway-observed-in-this-study-AGEs-binds-to-RAGE_fig7_320807010
https://www.researchgate.net/figure/Proposed-Schematic-of-IGF-1-mediated-signaling-in-relation-to-Cyr61-expression-and_fig11_264245951
https://pmc.ncbi.nlm.nih.gov/articles/PMC12153564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3651699/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize quantitative data from representative studies that have utilized

Western blotting to analyze CYR61 expression.

Table 1: Antibody Dilutions for CYR61 Western Blot

Antibody Product
Code

Host Species
Recommended
Dilution

Reference

26689-1-AP Rabbit 1:1000 - 1:4000 [10]

67656-1-Ig Mouse 1:5000 - 1:20000 [11]

#11952 Rabbit Not specified [1]

#14479 (D4H5D) Rabbit 1:1000 [12]

ab80112 Mouse 1:1000 [6]

Table 2: CYR61 Expression Changes in Response to Treatment

Cell Line Treatment
Change in CYR61
Expression

Reference

B16
0.3 µg/ml epirubicin

(48h)
Increased [5]

B16 103 IU/ml IFN-α (48h) No significant change [5]

MDA-MB-231
Metapristone (0, 10,

50, 75 µM)

Dose-dependent

decrease
[13]

HCT116
HMPSNE (3-MST

inhibitor)
Downregulated [14]

HCCLM3 / HLE TGF-β1 (2.5 ng/ml) Increased [15]

Signaling Pathways and Experimental Workflow
Below are diagrams illustrating a key signaling pathway involving CYR61 and the general

workflow for Western blot analysis.
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1. Sample Preparation
(Cell/Tissue Lysis)

2. Protein Quantification
(BCA or Bradford Assay)

3. SDS-PAGE

4. Protein Transfer
(to PVDF/Nitrocellulose)

5. Blocking

6. Primary Antibody Incubation
(anti-CYR61)

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Detection
(ECL)

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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